3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-5-(4-methylphenyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C16H15FN4S/c1-11-2-6-13(7-3-11)15-19-20-16(21(15)18)22-10-12-4-8-14(17)9-5-12/h2-9H,10,18H2,1H3
• InChI Key: YUWSJARITXBQLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(N2N)SCC3=CC=C(C=C3)F
• Molecular Formula: C16H15FN4S
• Molecular Weight: 314.4 g/mol
• CAS RN: 578001-22-6

Description

3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound belongs to the class of triazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine varies depending on its application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and suppressing cell migration and invasion. It also exhibits antimicrobial and antifungal activities by inhibiting the synthesis of cell walls and cell membranes. In agriculture, it acts as a plant growth regulator by affecting the biosynthesis of plant hormones. As a pesticide, it acts by inhibiting the activity of enzymes involved in insect metabolism.
Biochemical and Physiological Effects:
3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine has been shown to have various biochemical and physiological effects. In medicine, it has been shown to induce DNA damage and oxidative stress in cancer cells. It also affects the expression of various genes involved in cell proliferation, apoptosis, and angiogenesis. In agriculture, it affects the biosynthesis of plant hormones, leading to changes in plant growth and development.

Advantages and Limitations for Lab Experiments

The advantages of using 3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine in lab experiments include its broad-spectrum activity, relatively low toxicity, and ease of synthesis. However, its limitations include its potential to interact with other compounds and its limited solubility in water.

Future Directions

There are several future directions for the study of 3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine. In medicine, further studies can be conducted to explore its potential as a chemotherapeutic agent for various types of cancer. In agriculture, it can be studied further as a plant growth regulator and pesticide. In material science, it can be used as a component in the synthesis of new materials with unique properties. Additionally, studies can be conducted to improve its solubility and reduce its potential to interact with other compounds.
Conclusion:
3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine is a chemical compound with potential applications in various fields, including medicine, agriculture, and material science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully explore its potential and improve its properties for various applications.

Synthesis Methods

The synthesis of 3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine can be achieved using various methods. One of the commonly used methods is the reaction of 4-methylbenzenethiol with 4-fluorobenzyl chloride in the presence of sodium hydride and then reacting the resulting product with 4-amino-1,2,4-triazole. Another method involves the reaction of 4-methylbenzenethiol with 4-fluorobenzyl bromide in the presence of potassium carbonate and then reacting the resulting product with 4-amino-1,2,4-triazole.

Scientific Research Applications

3-((4-Fluorobenzyl)thio)-5-(4-methylphenyl)-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to exhibit anticancer, antimicrobial, and antifungal activities. In agriculture, it has been used as a plant growth regulator and pesticide. In material science, it has been used as a corrosion inhibitor and as a component in the synthesis of new materials.